Cas no 116850-51-2 (4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-thienyl)-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-thienyl)-
• CAS No: 116850-51-2
• MF: C₈H₉N₃S₂
• MW: 211.307158231735
• CID: 140401
• PubChem ID: 611089
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-thienyl)-
• 4-methyl-3-methylsulfanyl-5-thiophen-2-yl-1,2,4-triazole
• SMR000286275
• 116850-51-2
• HMS2630F23
• MLS000687971
• 3-(2-Thienyl)-4-methyl-5-methylthio-4H-1,2,4-triazole
• CHEMBL25086
• SCHEMBL6247006
• 4-Methyl-3-(methylthio)-5-(2-thienyl)-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-(2-thienyl)-
• 4H-1,2,4-Triazole, 3-methylthio-5-(2-thienyl)-4-methyl-
• Maybridge1_004763
• AKOS000661310
• HMS555A11
• 4-Methyl-3-(methylthio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• NCGC00245377-01
• 4-methyl-3-(methylsulfanyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• DTXSID80151544
• 4-methyl-5-methylthio-3-(2-thienyl)-4H-1,2,4-triazole
• 4-Methyl-3-(methylsulfanyl)-5-(2-thienyl)-4H-1,2,4-triazole #

• Inchi： 1S/C8H9N3S2/c1-11-7(6-4-3-5-13-6)9-10-8(11)12-2/h3-5H,1-2H3
• InChI Key： GKGGLWHLQWXTQX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(N1C)SC

Computed Properties

• Exact Mass: 211.023789
• Monoisotopic Mass: 211.023789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 1.6